Cas no 321998-21-4 ((E)-N-({5-[(4-methoxyphenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methylidene)hydroxylamine)

(E)-N-({5-[(4-methoxyphenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methylidene)hydroxylamine structure
321998-21-4 structure
Product Name:(E)-N-({5-[(4-methoxyphenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methylidene)hydroxylamine
CAS No:321998-21-4
MF:C18H17N3O2S
MW:339.411482572556
CID:5701911
PubChem ID:9559862
Update Time:2023-10-14

(E)-N-({5-[(4-methoxyphenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methylidene)hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • 5-[(4-METHOXYPHENYL)SULFANYL]-1-METHYL-3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE OXIME
    • (E)-N-({5-[(4-methoxyphenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methylidene)hydroxylamine
    • 1H-Pyrazole-4-carboxaldehyde, 5-[(4-methoxyphenyl)thio]-1-methyl-3-phenyl-, oxime
    • (NE)-N-[[5-(4-methoxyphenyl)sulfanyl-1-methyl-3-phenylpyrazol-4-yl]methylidene]hydroxylamine
    • 321998-21-4
    • 10L-557S
    • AKOS005075296
    • Inchi: 1S/C18H17N3O2S/c1-21-18(24-15-10-8-14(23-2)9-11-15)16(12-19-22)17(20-21)13-6-4-3-5-7-13/h3-12,22H,1-2H3/b19-12+
    • InChI Key: WMVJZDRKASJWHA-XDHOZWIPSA-N
    • SMILES: S(C1C=CC(=CC=1)OC)C1=C(/C=N/O)C(C2C=CC=CC=2)=NN1C

Computed Properties

  • Exact Mass: 339.104
  • Monoisotopic Mass: 339.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.9A^2
  • XLogP3: 4

Experimental Properties

  • Density: 1.24±0.1 g/cm3(Predicted)
  • Boiling Point: 535.3±50.0 °C(Predicted)
  • pka: 10.40±0.10(Predicted)
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